Cas no 1622-54-4 (2-2-(2-Thienyl)ethylbenzoicacid)

2-(2-(2-Thienyl)ethyl)benzoic acid is a benzoic acid derivative featuring a thienyl ethyl substituent, which imparts unique electronic and steric properties to the compound. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The thiophene ring enhances reactivity in cross-coupling reactions, while the benzoic acid moiety provides a functional handle for further derivatization. Its balanced lipophilicity and aromatic character contribute to its utility in designing bioactive molecules. The compound is typically used in research settings for constructing heterocyclic frameworks or as a precursor for more complex chemical entities. Proper handling and storage are recommended due to its sensitivity to light and moisture.
2-2-(2-Thienyl)ethylbenzoicacid structure
1622-54-4 structure
Product Name:2-2-(2-Thienyl)ethylbenzoicacid
CAS No:1622-54-4
MF:C13H12O2S
MW:232.298182487488
CID:41682
PubChem ID:74186
Update Time:2025-10-29

2-2-(2-Thienyl)ethylbenzoicacid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(Thiophen-2-yl)ethyl)benzoic acid
    • 2-[2-(2-THIENYL)ETHYL]BENZOIC ACID
    • 2-(2-thiophen-2-ylethyl)benzoic acid
    • Benzoicacid, o-[2-(2-thienyl)ethyl]- (7CI,8CI)
    • 2-[2-(THIOPHEN-2-YL)ETHYL]BENZOIC ACID
    • BS-49601
    • E84097
    • A882979
    • DTXSID00167329
    • EINECS 216-595-7
    • 2-(2-(Thiophen-2-yl)ethyl)benzoicacid
    • 8R52DT6ELH
    • Benzoic acid, 2-[2-(2-thienyl)ethyl]-
    • 1622-54-4
    • NS00025300
    • 2-(2-(2-Thienyl)ethyl)benzoic acid
    • AKOS005067392
    • FT-0754888
    • DB-064449
    • DTXCID8089820
    • AE-641/30105036
    • BYSDXOIAAYZTBJ-UHFFFAOYSA-N
    • 2-2-(2-Thienyl)ethylbenzoicacid
    • MDL： MFCD00101206
    • Inchi： 1S/C13H12O2S/c14-13(15)12-6-2-1-4-10(12)7-8-11-5-3-9-16-11/h1-6,9H,7-8H2,(H,14,15)
    • InChI Key： BYSDXOIAAYZTBJ-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1CCC1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 232.05600
  • Monoisotopic Mass: 232.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5A^2
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.255
  • Melting Point: 110-111 ºC
  • Boiling Point: 361.8°Cat760mmHg
  • Flash Point: 172.6°C
  • Refractive Index: 1.627
  • PSA: 65.54000
  • LogP: 3.23150

2-2-(2-Thienyl)ethylbenzoicacid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-2-(2-Thienyl)ethylbenzoicacid Pricemore >>

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